Cas no 220657-62-5 (1H-Indole,7-ethoxy-2,3-dihydro-)
7-Ethoxy-2,3-dihydro-1H-indole is a substituted indole derivative characterized by an ethoxy group at the 7-position and a saturated 2,3-dihydro indole core. This structural modification enhances its stability compared to fully aromatic indoles, making it a valuable intermediate in organic synthesis and pharmaceutical research. The ethoxy group provides electron-donating properties, influencing reactivity in electrophilic substitution and metal-catalyzed coupling reactions. Its partially hydrogenated ring system offers reduced aromaticity, which can be advantageous in modulating physicochemical properties for drug design. The compound is typically used in the development of bioactive molecules, particularly in the synthesis of alkaloids and heterocyclic compounds, where controlled functionalization is critical.
220657-62-5 structure
Product Name:1H-Indole,7-ethoxy-2,3-dihydro-
CAS No:220657-62-5
MF:C10H13NO
MW:163.216322660446
CID:243989
PubChem ID:16768418
Update Time:2025-10-19
1H-Indole,7-ethoxy-2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole,7-ethoxy-2,3-dihydro-
- 7-Ethoxyindoline
- 2,3-Dihydro-7-(trifluoromethyl)-4H-1,2,4-benzothiadiazine-4-ethanol 1,1-dioxide
- 2,3-dihydro-7-ethoxyindole
- 4h-1,2,4-benzothiadiazine-4-ethanol, 2,3-dihydro-7-(trifluoromethyl)-, 1,1-dioxide
- AC1L2M2X
- AC1Q4JQQ
- AG-J-01785
- AR-1G2390
- CTK4D7135
- EINECS 217-256-6
- 7-ethoxy-2,3-dihydro-1H-indole
- SB65216
- 220657-62-5
- AKOS002433816
- EN300-1145550
- CS-0299518
-
- Inchi: 1S/C10H13NO/c1-2-12-9-5-3-4-8-6-7-11-10(8)9/h3-5,11H,2,6-7H2,1H3
- InChI Key: CCHBYJDUPYUSRY-UHFFFAOYSA-N
- SMILES: O(CC)C1=CC=CC2=C1NCC2
Computed Properties
- Exact Mass: 163.09979
- Monoisotopic Mass: 163.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- PSA: 21.26
1H-Indole,7-ethoxy-2,3-dihydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM232885-1g |
7-Ethoxyindoline |
220657-62-5 | 95%+ | 1g |
$533 | 2021-08-04 | |
| Chemenu | CM232885-5g |
7-Ethoxyindoline |
220657-62-5 | 95%+ | 5g |
$1276 | 2021-08-04 | |
| Chemenu | CM232885-10g |
7-Ethoxyindoline |
220657-62-5 | 95%+ | 10g |
$1590 | 2021-08-04 | |
| Chemenu | CM232885-1g |
7-Ethoxyindoline |
220657-62-5 | 95%+ | 1g |
$627 | 2023-03-05 | |
| Enamine | EN300-1145550-0.05g |
7-ethoxy-2,3-dihydro-1H-indole |
220657-62-5 | 0.05g |
$744.0 | 2023-05-26 | ||
| Enamine | EN300-1145550-0.1g |
7-ethoxy-2,3-dihydro-1H-indole |
220657-62-5 | 0.1g |
$779.0 | 2023-05-26 | ||
| Enamine | EN300-1145550-0.25g |
7-ethoxy-2,3-dihydro-1H-indole |
220657-62-5 | 0.25g |
$814.0 | 2023-05-26 | ||
| Enamine | EN300-1145550-0.5g |
7-ethoxy-2,3-dihydro-1H-indole |
220657-62-5 | 0.5g |
$849.0 | 2023-05-26 | ||
| Enamine | EN300-1145550-1.0g |
7-ethoxy-2,3-dihydro-1H-indole |
220657-62-5 | 1g |
$884.0 | 2023-05-26 | ||
| Enamine | EN300-1145550-2.5g |
7-ethoxy-2,3-dihydro-1H-indole |
220657-62-5 | 2.5g |
$1735.0 | 2023-05-26 |
1H-Indole,7-ethoxy-2,3-dihydro- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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